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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

Technical Guide: Bis(2-butoxyethyl) Phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and analytical applications of Bis(2-butoxyethyl) Phthalate-d4. This deuterated

phthalate ester serves as a critical internal standard for the quantification of its non-labeled

counterpart, Bis(2-butoxyethyl) phthalate, in various matrices.

Core Physicochemical Data
The fundamental properties of Bis(2-butoxyethyl) Phthalate-d4 are summarized below.

These values are essential for accurate mass spectrometry analysis and method development.
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Property Value Source

Molecular Formula C₂₀H₂₆D₄O₆ [1][2]

Molecular Weight 370.47 g/mol [1][2][3]

Monoisotopic Mass 370.22934566 Da [4]

CAS Number 1398065-96-7 [1][2]

IUPAC Name

bis(2-butoxyethyl) 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate

[4]

Synonyms
Bis(2-butoxyethyl) Phthalate-

3,4,5,6-d4
[3]

Analytical Applications and Experimental
Considerations
Bis(2-butoxyethyl) Phthalate-d4 is primarily utilized as an internal standard in isotope dilution

mass spectrometry (IDMS) for the precise quantification of Bis(2-butoxyethyl) phthalate. The

presence of four deuterium atoms on the benzene ring creates a stable, mass-shifted version

of the analyte of interest.

Experimental Protocol: Quantification by Isotope
Dilution Mass Spectrometry
A generalized protocol for the use of Bis(2-butoxyethyl) Phthalate-d4 as an internal standard

in a typical analytical workflow, such as Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS), is outlined below.

Standard Preparation: A stock solution of Bis(2-butoxyethyl) Phthalate-d4 is prepared in a

suitable organic solvent (e.g., methanol, hexane) at a certified concentration.

Sample Spiking: A known amount of the Bis(2-butoxyethyl) Phthalate-d4 internal standard

solution is added to the unknown sample prior to extraction and cleanup. This ensures that
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any analyte loss during sample preparation affects both the analyte and the internal standard

equally.

Extraction: The phthalates, including the native analyte and the deuterated internal standard,

are extracted from the sample matrix using an appropriate technique, such as liquid-liquid

extraction or solid-phase extraction.

Analysis by Mass Spectrometry: The extracted sample is then analyzed by GC-MS or LC-

MS. The mass spectrometer is set to monitor for specific ions corresponding to both the

native Bis(2-butoxyethyl) phthalate and the deuterated internal standard.

Quantification: The concentration of the native analyte in the sample is calculated based on

the ratio of the response of the analyte to the response of the known amount of the internal

standard.

Workflow Visualization
The following diagram illustrates the typical workflow for an isotope dilution mass spectrometry

experiment utilizing a deuterated internal standard like Bis(2-butoxyethyl) Phthalate-d4.
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Isotope Dilution Mass Spectrometry Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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